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Compound of Interest

Compound Name: MAGE-3 (97-105)

Cat. No.: B1575064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of the

MAGE-3 (97-105) peptide. Adherence to these protocols is essential to ensure a safe

laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
The MAGE-3 (97-105) peptide is a non-hazardous substance. However, to mitigate risks

associated with handling any chemical, the following personal protective equipment is

recommended.

PPE Category Item Specifications

Hand Protection Disposable gloves Nitrile or latex

Eye Protection Safety glasses ANSI Z87.1 certified

Body Protection Laboratory coat Standard

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the stability and purity of the MAGE-3
(97-105) peptide.
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Workflow for Handling MAGE-3 (97-105)

Preparation Peptide Handling Cleanup and Storage

1. Don PPE
(Gloves, Safety Glasses, Lab Coat) 2. Prepare Clean Workspace 3. Retrieve Peptide from Storage 4. Reconstitute Peptide

(If necessary) 5. Use in Experiment 6. Store Remaining Peptide
(at -20°C to -80°C) 7. Dispose of Waste 8. Clean Workspace 9. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of MAGE-3 (97-105).

Storage Protocols:

Condition Temperature Duration

Lyophilized -20°C to -80°C Long-term

In Solution -80°C Short-term

Disposal Plan
While MAGE-3 (97-105) is not classified as hazardous, all materials that have come into

contact with the peptide should be disposed of in accordance with standard laboratory

procedures to prevent cross-contamination.

Disposal Decision Pathway
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Material for Disposal

Has it come into contact
with MAGE-3 (97-105)?

Is it otherwise
biohazardous?

Yes

Dispose in Regular
Laboratory Waste

No

Dispose in Biohazard Waste

Yes No
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MAGE-3 (97-105)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575064#personal-protective-equipment-for-
handling-mage-3-97-105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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